1-[5-(1H-pyrazol-1-ylmethyl)-2-furoyl]-3-azepanamine hydrochloride

• IUPAC Name: (3-aminoazepan-1-yl)-[5-(pyrazol-1-ylmethyl)furan-2-yl]methanone
• InChI: InChI=1S/C15H20N4O2/c16-12-4-1-2-8-18(10-12)15(20)14-6-5-13(21-14)11-19-9-3-7-17-19/h3,5-7,9,12H,1-2,4,8,10-11,16H2
• InChI Key: UAXOWIIYNGVLQH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC(C1)N)C(=O)C2=CC=C(O2)CN3C=CC=N3
• Molecular Formula: C15H20N4O2
• Molecular Weight: 288.34 g/mol

Description

1-[5-(1H-pyrazol-1-ylmethyl)-2-furoyl]-3-azepanamine hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential use in pharmacological research. This compound is known for its ability to interact with the central nervous system and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-[5-(1H-pyrazol-1-ylmethyl)-2-furoyl]-3-azepanamine hydrochloride involves its ability to interact with various receptors in the central nervous system. This compound has been shown to interact with the dopamine, serotonin, and norepinephrine receptors, which are all involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
1-[5-(1H-pyrazol-1-ylmethyl)-2-furoyl]-3-azepanamine hydrochloride has been shown to have various biochemical and physiological effects. This compound has been shown to increase the levels of dopamine, serotonin, and norepinephrine in the brain, which can lead to an improvement in mood and behavior. Additionally, this compound has been shown to have neuroprotective effects, which may make it useful in the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[5-(1H-pyrazol-1-ylmethyl)-2-furoyl]-3-azepanamine hydrochloride in lab experiments is its ability to interact with multiple receptors in the central nervous system. This makes it a useful tool for studying the regulation of mood and behavior. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research involving 1-[5-(1H-pyrazol-1-ylmethyl)-2-furoyl]-3-azepanamine hydrochloride. One potential direction is the development of new compounds that are based on the structure of this compound. Additionally, further research is needed to determine the potential use of this compound in the treatment of various neurological disorders. Finally, more research is needed to determine the potential toxicity of this compound and its derivatives.

Synthesis Methods

The synthesis of 1-[5-(1H-pyrazol-1-ylmethyl)-2-furoyl]-3-azepanamine hydrochloride involves several steps. The first step involves the reaction of 2-furoic acid with thionyl chloride to form 2-furoyl chloride. This is followed by the reaction of 2-furoyl chloride with 1H-pyrazole-1-carboxaldehyde to form 5-(1H-pyrazol-1-ylmethyl)-2-furoic acid. The final step involves the reaction of 5-(1H-pyrazol-1-ylmethyl)-2-furoic acid with 3-azepanamine hydrochloride to form 1-[5-(1H-pyrazol-1-ylmethyl)-2-furoyl]-3-azepanamine hydrochloride.

Scientific Research Applications

1-[5-(1H-pyrazol-1-ylmethyl)-2-furoyl]-3-azepanamine hydrochloride has been used extensively in pharmacological research due to its potential to interact with the central nervous system. This compound has been studied for its potential use in the treatment of various neurological disorders such as Parkinson's disease, Alzheimer's disease, and depression.